Piperazine, 1-(4-chlorophenyl)-4-(phenylacetyl)-

• CAS RN: 89007-34-1
• Molecular Formula: C18H19ClN2O
• Molecular Weight: 314.8 g/mol
• IUPAC Name: 1-[4-(4-chlorophenyl)piperazin-1-yl]-2-phenylethanone
• InChI: InChI=1S/C18H19ClN2O/c19-16-6-8-17(9-7-16)20-10-12-21(13-11-20)18(22)14-15-4-2-1-3-5-15/h1-9H,10-14H2
• InChI Key: SJNXZCYZIJTMJS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)Cl)C(=O)CC3=CC=CC=C3

Description

Piperazine, 1-(4-chlorophenyl)-4-(phenylacetyl)- is a useful research compound. Its molecular formula is C18H19ClN2O and its molecular weight is 314.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cold solution of 8.09 g. of p-chlorophenyl piperazine dihydrochloride and 40 ml. of 10% sodium hydroxide in 60 ml. of water was added dropwise with stirring, 4.64 g. of phenylacetyl chloride. The mixture was stirred for one hour, then neutralized with 2 N hydrochloric acid. The solid was collected and recrystallized from ethanol-water, giving 4.2 g. of the desired product, m.p. 93°-94° C.